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Compound of Interest

Compound Name: Polonium-215

Cat. No.: B1235883

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic mass and mass excess
data for Polonium-215 (25Po). It is intended to serve as a detailed resource, incorporating key
data, experimental methodologies, and a visualization of its nuclear context.

Quantitative Data Summary

The isotopic mass and related properties of Polonium-215 are critical for applications in
nuclear physics research and for understanding the decay chains of heavy elements. The
following table summarizes the most recent and accepted values for these properties.

Property Value Unit
Isotopic Mass 214.9994184(23) u
Atomic Mass 214.9994146 + 0.0000031 amu
Mass Excess -0.54166 MeV
-545.288 + 2.854 keV

Binding Energy per Nucleon 7.76817551 MeV
Half-life 1.781(4) ms
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Experimental Protocols and Methodology

The determination of the atomic mass of a very short-lived isotope such as Polonium-215, with
a half-life of just 1.781 milliseconds, is not achieved through direct measurement of an isolated
sample.[1] Instead, its mass is determined by a comprehensive evaluation of experimental data
from various sources, a process known as the Atomic Mass Evaluation (AME).[2][3][4]

The AME methodology combines two primary types of experimental measurements:

« Indirect Methods (Reaction and Decay Energies): This is the most crucial approach for short-
lived nuclei like 22>Po. The mass of 21>Po is linked to the masses of other nuclei through the
energies (Q-values) of nuclear reactions and radioactive decays. Polonium-215 is a
member of the Uranium-235 decay chain.[5][6] By precisely measuring the kinetic energies
of particles emitted during the alpha and beta decays in this chain, the mass differences
between the parent and daughter nuclides can be calculated. For example, the alpha decay
of Radon-219 to Polonium-215 and the subsequent alpha decay of Polonium-215 to Lead-
211 provide energy links that constrain the mass of 215Po.[7]

o Direct Methods (Mass Spectrometry): For more stable or longer-lived isotopes, techniques
like Penning Trap Mass Spectrometry (PTMS) or Multi-Reflection Time-of-Flight Mass
Spectrometry (MR-TOF) are used.[8][9] These methods measure the cyclotron frequency of
an ion in a strong magnetic field or its time of flight over a known distance to determine its
mass-to-charge ratio with extremely high precision. While not directly applicable to the
fleeting existence of 215Po, these direct measurements of other nuclides in the decay chain
provide solid anchor points for the network of mass connections.

The AME evaluators, historically led by scientists like A.H. Wapstra and G. Audi, collect all
available experimental data and use a sophisticated statistical method—a least-squares
adjustment—to solve a large system of linear equations.[3][10][11] This process yields a self-
consistent and highly reliable set of atomic mass values that represents the best estimate
based on all available evidence. The values presented in the table above are the result of such
an evaluation.

Nuclear Decay Context of Polonium-215
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Polonium-215 is a naturally occurring isotope found in the decay chain of Uranium-235.
Understanding this decay sequence is essential for contextualizing the origin and properties of
215po, The following diagram illustrates the primary decay pathway leading to and from
Polonium-215.
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Caption: Decay path of Uranium-235 leading to Polonium-215.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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